Cas no 697739-42-7 ({2-(4-Oxopiperidin-1-yl)methylphenyl}boronic Acid)

• Product Name: {2-(4-Oxopiperidin-1-yl)methylphenyl}boronic Acid
• CAS No: 697739-42-7
• MF: C₁₂H₁₆BNO₃
• MW: 233.071343421936
• MDL: MFCD05864584
• CID: 974228
• PubChem ID: 44721405
• Update Time: 2025-06-13

{2-(4-Oxopiperidin-1-yl)methylphenyl}boronic Acid Chemical and Physical Properties

Names and Identifiers

• (2-[(4-oxopiperidin-1-yl)methyl]phenyl)boronic acid
• [2-[(4-oxopiperidin-1-yl)methyl]phenyl]boronic acid
• {2-[(4-Oxopiperidin-1-yl)methyl]phenyl}-boronic acid
• [2-[(4-oxo-1-piperidinyl)methyl]phenyl]boronic acid
• {2-[(4-oxopiperidin-1-yl)methyl]phenyl}boronic acid
• {2-[(4-oxopiperidin-1-yl)methyl]phenyl}boronic acid(SALTDATA: 0.96anhydride)
• AB22843
• AG-G-72101
• Ambcb4201136
• CTK5D1319
• SureCN4718435
• 2-(4-oxopiperidin-1-ylmethyl)-phenylboronic acid
• {2-[(4-Oxo-1-piperidinyl)methyl]phenyl}boronic acid
• SCHEMBL4718435
• FT-0684248
• A836643
• (2-((4-Oxopiperidin-1-yl)methyl)phenyl)boronicacid
• CS-0173770
• 697739-42-7
• BS-36203
• 2-((4-oxopiperidin-1-yl)methyl)phenylboronic acid
• MFCD05864584
• (2-((4-Oxopiperidin-1-yl)methyl)phenyl)boronic acid
• AKOS005174768
• AT12810
• DTXSID10660457
• [2-[(4-oxidanylidenepiperidin-1-yl)methyl]phenyl]boronic acid
• DB-074219
• {2-(4-Oxopiperidin-1-yl)methylphenyl}boronic Acid

• MDL： MFCD05864584
• Inchi： 1S/C12H16BNO3/c15-11-5-7-14(8-6-11)9-10-3-1-2-4-12(10)13(16)17/h1-4,16-17H,5-9H2
• InChI Key： FIUCWBGMMCBNJU-UHFFFAOYSA-N
• SMILES： O=C1CCN(CC2C=CC=CC=2B(O)O)CC1

Computed Properties

• Exact Mass: 233.12200
• Monoisotopic Mass: 233.1223235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 60.77000
• LogP: -0.53080

{2-(4-Oxopiperidin-1-yl)methylphenyl}boronic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on {2-(4-Oxopiperidin-1-yl)methylphenyl}boronic Acid

Comprehensive Overview of {2-(4-Oxopiperidin-1-yl)methylphenyl}boronic Acid (CAS No. 697739-42-7)

{2-(4-Oxopiperidin-1-yl)methylphenyl}boronic Acid (CAS No. 697739-42-7) is a boronic acid derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its unique piperidin-4-one and boronic acid functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a phenylboronic acid moiety with a 4-oxopiperidine scaffold, makes it particularly valuable for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery.

In recent years, the demand for boronic acid derivatives has surged due to their pivotal role in developing targeted therapies and small-molecule inhibitors. Researchers are increasingly exploring {2-(4-Oxopiperidin-1-yl)methylphenyl}boronic Acid for its potential applications in cancer research, neurodegenerative disease studies, and antibacterial agents. The compound's ability to form stable covalent bonds with diols and other nucleophiles also positions it as a promising candidate for proteolysis-targeting chimera (PROTAC) development, a cutting-edge approach in drug design.

The synthesis of {2-(4-Oxopiperidin-1-yl)methylphenyl}boronic Acid typically involves multi-step organic reactions, including Buchwald-Hartwig amination and boronation processes. Its CAS No. 697739-42-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to verify its purity and structural integrity, which are essential for reproducible research outcomes.

From an industrial perspective, {2-(4-Oxopiperidin-1-yl)methylphenyl}boronic Acid aligns with the growing trend toward green chemistry and sustainable synthesis. Its utility in catalytc reactions minimizes waste generation, addressing environmental concerns while maintaining high yields. Additionally, the compound's compatibility with flow chemistry systems enhances its scalability, making it attractive for large-scale pharmaceutical production.

Frequently asked questions about {2-(4-Oxopiperidin-1-yl)methylphenyl}boronic Acid include its solubility profile (notably in DMSO and methanol), storage conditions (recommended at -20°C under inert atmosphere), and its role in kinase inhibitor design. These queries reflect the compound's relevance in both academic and industrial settings. As research into boron-containing compounds expands, CAS No. 697739-42-7 continues to emerge as a focal point for innovation in medicinal chemistry.

In summary, {2-(4-Oxopiperidin-1-yl)methylphenyl}boronic Acid represents a critical building block in contemporary organic synthesis, with applications spanning drug discovery, material science, and biotechnology. Its structural versatility and reactivity underscore its importance in addressing global health challenges, while its alignment with sustainable practices ensures long-term viability in the chemical industry.